Cas no 4237-25-6 (2-tert-butyl-5-ethylphenol)

2-tert-butyl-5-ethylphenol structure
2-tert-butyl-5-ethylphenol structure
Product Name:2-tert-butyl-5-ethylphenol
CAS No:4237-25-6
MF:C12H18O
MW:178.270723819733
CID:928041
PubChem ID:77916
Update Time:2025-04-19

2-tert-butyl-5-ethylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-5-ethylphenol
    • Phenol, 2-(1,1-dimethylethyl)-5-ethyl-
    • 2-(1,1-Dimethylethyl)-5-ethylphenol
    • DTXSID9063374
    • MB23800
    • 4237-25-6
    • 3-Ethyl-6-tert-butylphenol
    • 2-tert-butyl-5-ethyl-phenol
    • 3-ethyl-6-t-butylphenol
    • NS00031167
    • SCHEMBL2789181
    • EINECS 224-195-9
    • Inchi： 1S/C12H18O/c1-5-9-6-7-10(11(13)8-9)12(2,3)4/h6-8,13H,5H2,1-4H3
    • InChI Key： NIKKCIWANYCKDL-UHFFFAOYSA-N
    • SMILES： OC1C=C(CC)C=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.951±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 135-138 ºC (20 Torr)
  • Flash Point: 117.2±7.2 ºC,
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 20.23

2-tert-butyl-5-ethylphenol Production Method

Production Method 1

123-07-9 123-07-9
620-17-7 620-17-7
4237-25-6 4237-25-6
96-70-8 96-70-8
Reaction Conditions
1.1 Reagents: 3,5-Dimethylphenol ,  Sulfuric acid ;  rt → 60 °C; 8 h, 60 °C; 2 h, 60 °C
Reference
Extraction and separation of 3,5-xylenol from 3,5-xylenol and m-p-ethyl phenol mixture
, China, , ,

Production Method 2

123-07-9 123-07-9
620-17-7 620-17-7
4237-25-6 4237-25-6
96-70-8 96-70-8
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone hydrogen sulfate ,  Sulfamic acid, compd. with 1-methyl-2-pyrrolidinone (1:?) ;  50 °C; < 60 °C
Reference
Process for separation of 3-ethylphenol and 4-ethylphenol
, China, , ,

2-tert-butyl-5-ethylphenol Raw materials

2-tert-butyl-5-ethylphenol Preparation Products

2-tert-butyl-5-ethylphenol Related Literature

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